Cas no 2640948-07-6 (N-(3-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}phenyl)acetamide)

• Product Name: N-(3-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}phenyl)acetamide
• CAS No: 2640948-07-6
• MF: C₁₄H₁₆N₄OS
• MW: 288.368041038513
• CID: 5317315
• PubChem ID: 154829135
• Update Time: 2025-06-08

N-(3-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• F6796-0079
• 2640948-07-6
• N-(3-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}phenyl)acetamide
• AKOS040731515

• Inchi： 1S/C14H16N4OS/c1-9-8-15-14(20-3)18-13(9)17-12-6-4-5-11(7-12)16-10(2)19/h4-8H,1-3H3,(H,16,19)(H,15,17,18)
• InChI Key： ILLREEINWZBDQC-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C)C(=N1)NC1C=CC=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 288.10448232g/mol
• Monoisotopic Mass: 288.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.2Ų

Additional information on N-(3-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}phenyl)acetamide

Introduction to N-(3-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}phenyl)acetamide and Its Significance in Modern Chemical Biology

N-(3-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}phenyl)acetamide, a compound with the CAS number 2640948-07-6, represents a significant advancement in the field of chemical biology. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical research and drug development. The intricate molecular framework of this substance, characterized by its 5-methyl-2-(methylsulfanyl)pyrimidin-4-yl and phenyl moieties, suggests a multifaceted role in biological interactions. Recent studies have highlighted its promising activities in modulating various cellular pathways, making it a subject of intense interest for researchers.

The chemical structure of N-(3-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}phenyl)acetamide is meticulously designed to interact with biological targets at a molecular level. The presence of the methylsulfanyl group contributes to its amphiphilic nature, enabling it to traverse biological membranes efficiently. This property is particularly advantageous in drug delivery systems, where membrane permeability is a critical factor. Furthermore, the pyrimidin-4-yl moiety is known for its ability to engage with nucleic acid bases, suggesting potential applications in antisense therapy and DNA/RNA interference.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, driven by advancements in understanding disease mechanisms at the molecular level. N-(3-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}phenyl)acetamide has emerged as a key player in this landscape. Its ability to selectively interact with specific biological targets makes it a valuable candidate for the development of novel therapeutic agents. For instance, preliminary studies have indicated its potential efficacy in inhibiting kinases involved in cancer progression. These kinases are often overexpressed in tumors and play a crucial role in cell proliferation and survival.

The synthesis of N-(3-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}phenyl)acetamide involves a series of well-defined chemical transformations that highlight the expertise required in medicinal chemistry. The process begins with the functionalization of the pyrimidine ring, followed by the introduction of the phenyl group and the amide moiety. Each step is carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluations. The use of advanced synthetic techniques has enabled researchers to fine-tune the properties of this compound, enhancing its pharmacological profile.

One of the most compelling aspects of N-(3-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}phenyl)acetamide is its potential to serve as a scaffold for further drug development. By modifying specific parts of its structure, chemists can generate analogs with improved properties such as enhanced solubility, better bioavailability, or increased selectivity. This flexibility makes it an attractive candidate for structure-based drug design (SBDD). SBDD leverages computational methods and experimental data to design molecules that fit precisely into biological targets, thereby maximizing their therapeutic efficacy.

The biological activity of N-(3-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}phenyl)acetamide has been explored in various preclinical models. Initial studies have demonstrated its ability to modulate signaling pathways associated with inflammation and immune response. These pathways are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. By targeting these pathways, this compound may offer novel therapeutic strategies for patients suffering from such conditions.

In addition to its pharmacological potential, N-(3-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}phenyl)acetamide also exhibits interesting chemical properties that make it suitable for further research. Its stability under various conditions allows for extensive structural characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These techniques provide valuable insights into the compound's conformation and interactions with other molecules.

The development of new drugs is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. However, N-(3-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}phenyl)acetamide has shown promise in early clinical trials, paving the way for future human studies. These trials aim to evaluate its therapeutic potential further and identify any potential side effects or adverse reactions. The results from these trials will be crucial in determining whether this compound can be translated into a viable therapeutic option for patients.

The impact of N-(3-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}phenyl)acetamide extends beyond its immediate applications in drug development. It serves as a valuable tool for researchers studying fundamental biological processes at the molecular level. By understanding how this compound interacts with biological targets, scientists can gain insights into disease mechanisms and develop more effective therapeutic strategies.

In conclusion, N-(3-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-y}]amino}phenyl acetamide (CAS no 2640948–07–6 is a remarkable compound with significant potential in chemical biology and pharmaceutical research. Its unique structure, combined with its promising biological activities, makes it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing innovative treatments.